4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride

• Molecular Formula: C8H7Cl2N3O2S
• Molecular Weight: 280.13 g/mol
• IUPAC Name: 4-chloro-2,7-dimethylpyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride
• InChI: InChI=1S/C8H7Cl2N3O2S/c1-4-11-7(9)6-5(16(10,14)15)3-13(2)8(6)12-4/h3H,1-2H3
• InChI Key: KIVLEXBAULIJCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=CN2C)S(=O)(=O)Cl)C(=N1)Cl

Description

4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride is a heterocyclic compound that features a pyrrolo[2,3-d]pyrimidine core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride typically involves multiple steps. Another approach involves the use of diethyl malonate as a starting material, which undergoes a series of reactions including alkylation, cyclization, and chlorination to yield the desired compound .

Industrial Production Methods

Industrial production of this compound often employs large-scale batch reactors where the reaction conditions such as temperature, pressure, and pH are meticulously controlled to ensure high yield and purity. The use of catalysts and solvents like tetrahydrofuran and dimethyl sulfoxide can enhance the reaction efficiency .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride undergoes various chemical reactions, including:

Electrophilic substitution: This reaction is facilitated by the electron-deficient nature of the pyrimidine ring, making it susceptible to nucleophilic attack.

Nucleophilic aromatic substitution: Common reagents include sodium methoxide and potassium tert-butoxide.

Suzuki coupling reactions: These reactions are typically carried out in the presence of palladium catalysts and boronic acids.

Major Products

The major products formed from these reactions include various substituted pyrrolo[2,3-d]pyrimidine derivatives, which can be further functionalized for specific applications in medicinal chemistry .

Scientific Research Applications

4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride has a wide range of applications in scientific research:

Chemistry: It serves as a building block for synthesizing complex organic molecules.

Biology: The compound is used in the study of enzyme inhibition, particularly kinases.

Medicine: It is a key intermediate in the development of kinase inhibitors for treating cancer and inflammatory diseases.

Industry: The compound is employed in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride involves the inhibition of specific kinases. These kinases play a crucial role in cell signaling pathways that regulate cell growth, differentiation, and apoptosis. By inhibiting these kinases, the compound can effectively disrupt aberrant signaling pathways involved in cancer and inflammatory diseases .

Comparison with Similar Compounds

Similar Compounds

4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Shares a similar core structure but lacks the sulfonyl chloride group.

2,7-Dimethyl-7H-pyrrolo[2,3-d]pyrimidine: Similar structure but without the chloro and sulfonyl chloride groups.

Uniqueness

The presence of both chloro and sulfonyl chloride groups in 4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride enhances its reactivity and makes it a versatile intermediate for synthesizing a wide range of biologically active compounds .